Cas no 2172054-45-2 (2-(4-Hydroxy-1-methylpiperidin-4-yl)-2,3-dimethylbutanoic acid)

• Product Name: 2-(4-Hydroxy-1-methylpiperidin-4-yl)-2,3-dimethylbutanoic acid
• CAS No: 2172054-45-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5566898
• PubChem ID: 165594496
• Update Time: 2023-07-11

2-(4-Hydroxy-1-methylpiperidin-4-yl)-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1633641
• 2172054-45-2
• 2-(4-hydroxy-1-methylpiperidin-4-yl)-2,3-dimethylbutanoic acid
• 2-(4-Hydroxy-1-methylpiperidin-4-yl)-2,3-dimethylbutanoic acid

• Inchi： 1S/C12H23NO3/c1-9(2)11(3,10(14)15)12(16)5-7-13(4)8-6-12/h9,16H,5-8H2,1-4H3,(H,14,15)
• InChI Key： IKYHYALBBKICSQ-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C(C(=O)O)(C)C(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 60.8Ų